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Compound of Interest

Compound Name: 2-Bromobutane-d5

Cat. No.: B15290050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 2-
Bromobutane-d5. Due to the limited availability of specific experimental data for the

deuterated species, this document presents the known physical properties of its non-

deuterated counterpart, 2-Bromobutane, as a reference. It further details the standard

experimental protocols for determining these properties and for ascertaining isotopic purity, a

critical parameter for deuterated compounds.

Quantitative Data Summary
The physical properties of 2-Bromobutane are well-documented. These values serve as a

baseline for estimating the properties of 2-Bromobutane-d5. Deuteration typically leads to a

slight increase in molecular weight, density, boiling point, and refractive index compared to the

non-deuterated analogue.
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Physical Property
2-Bromobutane (Non-
deuterated)

2-Bromobutane-d5
(Deuterated)

CAS Number 78-76-2[1][2] 304700-80-9[3]

Molecular Formula C4H9Br[4] C4D5H4Br[3]

Molecular Weight 137.02 g/mol [1][5] 142.049 g/mol [3]

Appearance
Colorless to pale-yellow liquid

with a pleasant odor.[4][6][7]

Expected to be a colorless

liquid

Boiling Point 91 °C[1][8] Data not available

Melting Point -112 °C[2][4] Data not available

Density 1.255 g/mL at 25 °C[1][8] Data not available

Refractive Index n20/D 1.437[1] Data not available

Solubility
Insoluble in water.[4] Miscible

with alcohol and ether.[9]

Expected to be insoluble in

water

Isotopic Purity Not Applicable

>97% is generally expected for

commercially available

deuterated compounds.[10]

Experimental Protocols
Detailed methodologies for the determination of key physical and chemical properties are

outlined below. These are standard procedures applicable to the characterization of liquid

organic compounds like 2-Bromobutane-d5.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Methodology: Distillation Method

Apparatus Setup: A simple distillation apparatus is assembled, consisting of a round-bottom

flask, a distillation head with a thermometer, a condenser, and a receiving flask.
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Sample Preparation: The 2-Bromobutane-d5 sample is placed in the round-bottom flask

along with a few boiling chips to ensure smooth boiling.

Heating: The flask is gently heated.

Temperature Reading: The temperature is recorded when the liquid is boiling and a steady

stream of distillate is collected. This temperature is the boiling point at the recorded

atmospheric pressure.

Determination of Density
Density is the mass per unit volume of a substance.

Methodology: Pycnometer Method

Pycnometer Calibration: A pycnometer (a flask with a specific volume) is cleaned, dried, and

weighed empty. It is then filled with a reference liquid of known density (e.g., deionized

water) at a specific temperature, and weighed again to determine its exact volume.

Sample Measurement: The pycnometer is emptied, dried, and filled with 2-Bromobutane-d5
at the same temperature.

Weighing: The filled pycnometer is weighed.

Calculation: The density of the sample is calculated by dividing the mass of the sample by

the volume of the pycnometer.

Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when

entering a material.

Methodology: Abbe Refractometer

Calibration: The Abbe refractometer is calibrated using a standard liquid with a known

refractive index.
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Sample Application: A few drops of the 2-Bromobutane-d5 sample are placed on the prism

of the refractometer.

Measurement: The instrument is adjusted to bring the dividing line between the light and

dark fields into sharp focus at the crosshairs of the eyepiece.

Reading: The refractive index is read directly from the instrument's scale. The temperature is

also recorded as the refractive index is temperature-dependent.

Determination of Isotopic Purity
Isotopic purity is a measure of the percentage of the compound that contains the desired

isotope (deuterium in this case).

Methodology 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR): This technique can be used to determine the degree of deuteration

by observing the reduction in the intensity of proton signals at the sites of deuteration.[11]

The isotopic purity is calculated by comparing the integration of the residual proton signals in

the deuterated compound to the corresponding signals in a non-deuterated standard.

²H NMR (Deuterium NMR): This method directly observes the deuterium nuclei, providing a

more direct measure of the presence and location of deuterium atoms in the molecule. It is

particularly useful for highly deuterated compounds where residual proton signals may be

too weak for accurate quantification.[12]

Methodology 2: Mass Spectrometry (MS)

Sample Introduction and Ionization: The 2-Bromobutane-d5 sample is introduced into the

mass spectrometer and ionized.

Mass Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured.

Isotopic Distribution: The mass spectrum will show a distribution of ions corresponding to

molecules with different numbers of deuterium atoms.

Purity Calculation: The isotopic purity is determined by comparing the relative abundance of

the ion peak corresponding to the fully deuterated molecule to the peaks of partially
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deuterated or non-deuterated molecules.[13][14] High-resolution mass spectrometry can

provide accurate mass measurements to resolve and quantify the different isotopologues.

[13]

Mandatory Visualizations
The following diagrams illustrate key experimental and logical workflows for the

characterization of 2-Bromobutane-d5.
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Workflow for Physical Property Determination
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Isotopic Purity Determination via Mass Spectrometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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